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Compound of Interest

Potassium glycerophosphate
Compound Name:
trihydrate

Cat. No.: B074131

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of potassium glycerophosphate trihydrate. The information is curated for
researchers, scientists, and professionals in drug development who utilize this compound in
their work.

Core Physical and Chemical Data

Potassium glycerophosphate trihydrate is an organophosphorus compound widely used in
biochemical research and pharmaceutical formulations. Its high solubility and role as a
phosphate donor make it a valuable component in cell culture media and parenteral nutrition
solutions.[1]

Quantitative Physical Properties

The key physical properties of potassium glycerophosphate trihydrate are summarized in
the table below for quick reference.
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Property

Value

Citations

Molecular Formula

C3H7K206P-3H20

[2](3]

Molecular Weight 248.25 g/mol (anhydrous) [41[5]
Colorless to pale yellow,
viscous liquid or solid. Often

Appearance [1][41[6]
marketed as a 50-75%
agueous solution.

Boiling Point 485.5 °C at 760 mmHg [7]

Solubility in Water

Very soluble (approx. 500 g/L
at 25°C)

[1](7]

Solubility in Alcohol

Soluble

[6]7]

Solubility in Organic Solvents

Insoluble in ether and

[1](7]

chloroform
Taste Salty [1]
Odor Odorless [7]

Quantitative Chemical Properties

The chemical characteristics of potassium glycerophosphate trihydrate are detailed in the

following table.
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Property Value/Description Citations

pH of Aqueous Solution 9.5 - 11.3 (for a 20% solution) [1107]

Stable under normal laboratory
Chemical Stability and recommended storage [1][8]

conditions.

In aqueous solutions, it

dissociates into

glycerophosphate anions and
Reactivity potassium cations. It may form  [1]

precipitates with certain metal

ions like calcium or

magnesium.

C: 14.51%, H: 2.84%, K:
Percent Composition 31.50%, O: 38.67%, P: [4]
12.48%

Experimental Protocols

The following sections describe generalized experimental methodologies for determining the
key physical and chemical properties of a compound like potassium glycerophosphate
trihydrate.

Determination of Solubility (Shake-Flask Method)

This protocol is a standard method for determining the water solubility of a chemical substance.

e Preparation: Add an excess amount of potassium glycerophosphate trihydrate to a
known volume of deionized water in a flask at a constant temperature (e.g., 25°C).

o Equilibration: Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure
equilibrium is reached.

e Phase Separation: Separate the undissolved solid from the aqueous phase via centrifugation
or filtration.
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Analysis: Determine the concentration of the dissolved potassium glycerophosphate
trihydrate in the clear aqueous phase using a suitable analytical technique, such as high-
performance liquid chromatography (HPLC) or gravimetric analysis after solvent evaporation.

Measurement of pH of an Aqueous Solution

This protocol follows the standard electrometric method for pH measurement.

Apparatus: A calibrated pH meter with a glass electrode is required.

Calibration: Calibrate the pH meter using at least two standard buffer solutions that bracket
the expected pH of the sample (e.g., pH 7 and pH 10).

Sample Preparation: Prepare a 20% (w/v) aqueous solution of potassium
glycerophosphate trihydrate by dissolving the compound in deionized water.

Measurement: Immerse the pH electrode in the sample solution and record the stable pH
reading. Ensure the temperature of the sample is recorded as pH is temperature-dependent.

Determination of Melting Point (Capillary Method)

This is a common method for determining the melting point of a crystalline solid.

Sample Preparation: Place a small, dry sample of potassium glycerophosphate trihydrate
into a capillary tube, sealed at one end.

Apparatus: Use a melting point apparatus, which consists of a heated block and a
thermometer or an automated detection system.

Heating: Place the capillary tube in the apparatus and heat at a slow, controlled rate (e.g., 1-
2 °C per minute) near the expected melting point.

Observation: Record the temperature at which the substance first begins to melt and the
temperature at which it is completely liquid. This range is the melting point. For pure
substances, this range is typically narrow.

Synthesis and Biological Role
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The following diagrams illustrate the synthesis of potassium glycerophosphate, its role in

cellular metabolism, and a typical workflow for its use in cell culture.

Synthesis of Potassium Glycerophosphate
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Caption: Chemical Synthesis of Potassium Glycerophosphate.
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Role in Cellular Metabolism
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Caption: Role of Potassium Glycerophosphate in Cellular Metabolism.
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Workflow: Cell Culture Media Preparation
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Caption: Workflow for Cell Culture Media Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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